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Compound of Interest |

Compound Name: 3-Tert-pentylphenol
Cat. No.: B8516685
Get Quote

Alkylphenols are a class of organic compounds that have found broad application across
various industrial and research sectors. Within this family, tert-pentylphenols are notable for
their use as chemical intermediates. It is critical to distinguish between the isomers of this
compound. The most commercially significant and extensively studied isomer is 4-tert-
pentylphenol (p-tert-pentylphenol; PTAP), where the tert-pentyl group is at the para position
relative to the hydroxyl group (CAS No. 80-46-6). Other isomers, such as 3-tert-pentylphenol
(meta-isomer), are less common and not as thoroughly characterized in publicly available
literature.

Given its prevalence in industrial synthesis and its characterization as a reference compound in
environmental and toxicological studies, this guide will focus exclusively on 4-tert-pentylphenol.
We will provide researchers, scientists, and drug development professionals with a
comprehensive overview of its properties, detailed protocols for its safe handling, and
methodologies for its application in representative laboratory workflows. The causality behind
procedural steps is emphasized to empower users with the ability to adapt and troubleshoot
experimental designs.

Physicochemical and Toxicological Profile
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A thorough understanding of a chemical's properties is foundational to its safe and effective
use. 4-tert-pentylphenol is a solid at room temperature with limited water solubility,
characteristics that dictate the choice of solvents and handling procedures.[1][2] Its moderate
octanol-water partition coefficient (log K_ow) suggests a potential for bioaccumulation in lipid-
rich tissues, a key consideration in environmental and toxicological assessments.[3][4]

Table 1: Physicochemical Properties of 4-tert-Pentylphenol

Property Value Source(s)
CAS Number 80-46-6 [1]
Molecular Formula C11H160 [5]
Molecular Weight 164.25 g/mol [5]
Appearance Co!orless. needles or beige/off- (2]
white solid

Melting Point 91 -95°C (196 - 203 °F) [1114]
Boiling Point ~255 °C (491 °F) at 760 mmHg  [2][4]

__ <1 mg/mL; generally
Water Solubility ) ] [1]
considered insoluble

pKa 10.16 - 10.43 (Weak Acid) [4115]

log K_ow 3.3-4.03 [31[41[5]

From a safety perspective, 4-tert-pentylphenol is classified as a corrosive material capable of
causing severe skin burns and serious eye damage.[2][6] It is also a known skin sensitizer,
meaning repeated contact can lead to an allergic reaction.[2][7] Furthermore, it is recognized
as an endocrine-disrupting chemical (EDC) due to its ability to interact with the estrogen
receptor, a property that makes it a compound of interest in toxicological research but also
necessitates stringent handling protocols to avoid unintended exposure.[4][7]

Table 2: Hazard and Safety Information for 4-tert-Pentylphenol
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Hazard Identification

Classification & Details

Source(s)

GHS Pictograms

Corrosion, Health Hazard,

Environmental Hazard

[2]

GHS Signal Word

Danger

[2]

Hazard Statements

H314: Causes severe skin
burns and eye damageH317:
May cause an allergic skin
reactionH410: Very toxic to
aquatic life with long lasting

effects

[2]

NFPA 704 Diamond

Health: 3 (Can cause serious
or permanent
injury)Flammability: 1 (Must be
preheated before ignition can
occur)Instability: O (Normally
stable)

[1]

Key Toxicological Endpoints

Corrosive; Skin Sensitizer;
Endocrine Disruptor

(Estrogenic Activity)

[416]1[7]

Core Laboratory Protocols: Safe Handling and

Management

Adherence to rigorous safety protocols is non-negotiable when working with a corrosive and

sensitizing agent like 4-tert-pentylphenol. The following procedures provide a framework for

minimizing exposure and ensuring a safe laboratory environment.

Protocol 1: General Handling, Weighing, and Solution

Preparation

o Causality: This protocol is designed to prevent dermal, ocular, and respiratory exposure.

Using a ventilated enclosure is critical as fine powders can become airborne during

manipulation.
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Engineering Controls: All manipulations of solid 4-tert-pentylphenol must be performed inside
a certified chemical fume hood or a powder containment balance hood.

Personal Protective Equipment (PPE): Wear the following mandatory PPE:
o Nitrile gloves (double-gloving is recommended for extended handling).

o Safety goggles with side shields or a full-face shield.

o A properly buttoned laboratory coat.

Weighing:

o Tare a clean, compatible container (e.g., glass vial or beaker) on an analytical balance
inside the ventilated enclosure.

o Use a chemical spatula to carefully transfer the desired amount of solid 4-tert-pentylphenol
to the container. Avoid generating dust.

o Close the primary container immediately after dispensing.
Dissolution:

o Due to its poor water solubility, 4-tert-pentylphenol is typically dissolved in organic
solvents.[1] For synthetic applications, solvents like toluene or xylene may be used. For
biological assays, ethanol or dimethyl sulfoxide (DMSO) are common choices.

o Add the chosen solvent to the container with the weighed solid.

o If necessary, gently warm the mixture or use a magnetic stirrer to facilitate dissolution.
Perform this in the fume hood.

Storage:
o Store solid 4-tert-pentylphenol in its original, tightly sealed container.[8]

o Keep in a designated, locked cabinet for corrosive and toxic chemicals.[6] The storage
area should be cool, dry, and well-ventilated.
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o Stock solutions should be stored in tightly capped glass containers, clearly labeled with
the chemical name, concentration, solvent, and date of preparation.

Protocol 2: Spill Management and Waste Disposal

o Causality: The spill response is designed to safely contain and neutralize the solid material
without creating a larger hazard. The use of ethanol helps to dampen the powder and
prevent it from becoming airborne.[1] Waste must be segregated due to the compound's high
aguatic toxicity.[6]

e Immediate Actions:
o Alert personnel in the immediate area and evacuate if the spill is large.
o Ensure the area is well-ventilated. Remove all sources of ignition.[1]

o Spill Cleanup (for small spills <5g):

o Wearing the full PPE described in Protocol 1, gently cover the solid spill with an absorbent
paper towel.

o Carefully dampen the material with 60-70% ethanol to prevent dust formation.[1]

o Using a spatula or scoop, transfer the dampened material and absorbent paper into a
designated, labeled hazardous waste container.

o Wipe the spill area with a paper towel dampened with 60-70% ethanol, followed by a
thorough wash with soap and water.[1]

o Place all contaminated materials (gloves, paper towels) into the hazardous waste
container.

o Waste Disposal:

o All solid waste and concentrated solutions of 4-tert-pentylphenol must be disposed of as
hazardous chemical waste. Never pour this chemical down the drain.[6]

o Collect waste in a clearly labeled, leak-proof container.
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o Follow all institutional, local, and national regulations for hazardous waste disposal.

Application-Specific Protocols

The utility of 4-tert-pentylphenol is best illustrated through its application in specific
experimental contexts. Below are two representative protocols for its use in polymer synthesis
and biological assays.

Application 1: Synthesis of a 4-tert-Pentylphenol-
Modified Novolak Resin

o Scientific Rationale: Novolak resins are produced by the acid-catalyzed condensation of a
phenol with formaldehyde. By incorporating 4-tert-pentylphenol, which has a bulky, non-
reactive alkyl group, the resulting polymer's properties (such as solubility and melting point)
can be modified. It can also act as a chain-terminating agent to control the molecular weight
of the final resin.[9] This protocol provides a basic framework for synthesizing a low-
molecular-weight oligomer for use in coatings or inks.

Workflow for Novolak Resin Synthesis
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1. Reagent Setup
- 4-tert-Pentylphenol
- Formaldehyde (37% aq.)
- Oxalic Acid (catalyst)
- Toluene (solvent)

l

2. Reaction
- Assemble reflux apparatus
- Heat mixture to 100-110°C
- Reflux for 4-6 hours

'

3. Quenching & Neutralization
- Cool to room temperature
- Add sodium bicarbonate solution

l

4. Workup & Extraction
- Transfer to separatory funnel
- Wash with brine
- Separate organic layer

l

5. Purification
- Dry organic layer (e.g., MgSQOa)
- Filter and concentrate via rotary evaporation

l

6. Final Product
- Viscous resin or solid
- Characterize (FTIR, GPC)

Click to download full resolution via product page

Caption: Workflow for the synthesis of a 4-tert-pentylphenol-based novolak resin.

Step-by-Step Methodology:
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» Reagents & Equipment:

o

4-tert-Pentylphenol (1.0 eq)

o Formaldehyde (37 wt. % solution in water, 0.8 eq)
o Oxalic acid dihydrate (catalyst, ~0.02 eq)

o Toluene

o Saturated sodium bicarbonate solution

o Brine (saturated NacCl solution)

o Anhydrous magnesium sulfate

o Round-bottom flask, reflux condenser, magnetic stirrer/hotplate, separatory funnel, rotary
evaporator.

» Reaction Setup:

o In a fume hood, charge a round-bottom flask with 4-tert-pentylphenol, toluene,
formaldehyde solution, and oxalic acid.

o Equip the flask with a reflux condenser and a magnetic stir bar.
e Polycondensation Reaction:
o Heat the reaction mixture to reflux (approx. 100-110°C) with vigorous stirring.

o Maintain the reflux for 4-6 hours. The reaction progress can be monitored by techniques
like Thin Layer Chromatography (TLC) if a suitable mobile phase is developed.

e Workup and Purification:
o Cool the reaction mixture to room temperature.

o Slowly add saturated sodium bicarbonate solution to neutralize the oxalic acid catalyst.
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o Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water
and then brine.

o Separate the organic (toluene) layer and dry it over anhydrous magnesium sulfate.

o Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the
resin, which may range from a viscous liquid to a brittle solid.

e Characterization:

o The structure of the resulting resin can be confirmed using Fourier-Transform Infrared
(FTIR) spectroscopy (observing the disappearance of the C=0 stretch from formaldehyde
and changes in the aromatic C-H bending region).

o The molecular weight distribution can be determined by Gel Permeation Chromatography
(GPC).

Application 2: In Vitro Competitive Estrogen Receptor
(ER) Binding Assay

» Scientific Rationale: As a known endocrine disruptor, 4-tert-pentylphenol serves as a useful
positive control or test compound in assays designed to screen for estrogenic activity.[10] A
competitive binding assay determines the ability of a test compound to displace a
radiolabeled or fluorescently labeled estrogen (e.g., 1’B-estradiol) from the estrogen receptor
(ERa or ERp). A high affinity of the test compound will result in greater displacement of the
labeled ligand.

High Affinity Ligand Competition
abele} abele}
stradig stradi
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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